2-[(phenylcarbamoyl)amino]-N-(1-phenylethyl)benzamide

• IUPAC Name: 2-(phenylcarbamoylamino)-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C22H21N3O2/c1-16(17-10-4-2-5-11-17)23-21(26)19-14-8-9-15-20(19)25-22(27)24-18-12-6-3-7-13-18/h2-16H,1H3,(H,23,26)(H2,24,25,27)
• InChI Key: VSYLZNWGTSCULJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)NC3=CC=CC=C3
• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol

Description

2-[(phenylcarbamoyl)amino]-N-(1-phenylethyl)benzamide is a complex organic compound with a molecular structure that includes benzamide and phenylcarbamoyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(phenylcarbamoyl)amino]-N-(1-phenylethyl)benzamide typically involves the condensation of benzoic acids and amines. One efficient method is the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth . This method is advantageous due to its eco-friendly nature, high yield, and the use of a reusable catalyst.

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the principles of green chemistry, such as the use of recyclable catalysts and mild reaction conditions, are likely to be employed to ensure sustainability and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[(phenylcarbamoyl)amino]-N-(1-phenylethyl)benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in an anhydrous solvent.

Substitution: Nucleophiles like sodium hydroxide or electrophiles like bromine in appropriate solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines.

Scientific Research Applications

2-[(phenylcarbamoyl)amino]-N-(1-phenylethyl)benzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of pharmaceuticals, plastics, and other materials.

Mechanism of Action

The mechanism of action of 2-[(phenylcarbamoyl)amino]-N-(1-phenylethyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(2-phenylethyl)benzamide
• N-(1-phenylethyl)benzamide
• N-(2-phenylcarbamoyl)benzamide

Uniqueness

2-[(phenylcarbamoyl)amino]-N-(1-phenylethyl)benzamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial purposes.